Cas no 887901-25-9 (3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea)

• Product Name: 3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea
• CAS No: 887901-25-9
• MF: C₂₀H₁₈F₃N₃O₂S
• MW: 421.436033725739
• CID: 6420668
• PubChem ID: 16815024
• Update Time: 2025-05-24

3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea
• 1-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]thiourea
• F0667-0301
• AKOS024594672
• AB00671826-01
• 887901-25-9
• 1-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)thiourea
• Thiourea, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-N'-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C20H18F3N3O2S/c1-28-16-7-2-12-10-13(18(27)26-17(12)11-16)8-9-24-19(29)25-15-5-3-14(4-6-15)20(21,22)23/h2-7,10-11H,8-9H2,1H3,(H,26,27)(H2,24,25,29)
• InChI Key： IJPVCHSFMKGGED-UHFFFAOYSA-N
• SMILES： N(CCC1=CC2=C(NC1=O)C=C(OC)C=C2)C(NC1=CC=C(C(F)(F)F)C=C1)=S

Computed Properties

• Exact Mass: 421.10718249g/mol
• Monoisotopic Mass: 421.10718249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• pka: 11.05±0.70(Predicted)

Additional information on 3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea

Professional Introduction to Compound with CAS No. 887901-25-9 and Product Name: 3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea

Compound with the CAS number 887901-25-9 and the product name 3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including a dihydroquinolinone moiety and a trifluoromethylphenylthiourea moiety, makes this compound a promising candidate for further exploration in various therapeutic areas.

The dihydroquinolinone scaffold is well-known for its presence in numerous bioactive molecules, exhibiting a wide range of pharmacological activities. This structural motif has been extensively studied for its role in modulating biological pathways, particularly those involving enzymes and receptors relevant to neurological disorders, infectious diseases, and cancer. The incorporation of a 7-methoxy group into the dihydroquinolinone ring enhances the compound's electronic properties, potentially influencing its binding affinity and metabolic stability. Such modifications are critical in optimizing drug-like properties, ensuring efficacy while minimizing off-target effects.

Complementing the dihydroquinolinone core, the trifluoromethylphenylthiourea component introduces additional pharmacophoric features. The trifluoromethyl group is a well-documented pharmacophore that can improve metabolic stability and binding interactions with biological targets. Thiourea derivatives are also known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of both these moieties in the same molecule suggests a synergistic effect, potentially leading to enhanced therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets more accurately. Studies have indicated that the 3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea molecule may exhibit significant affinity for enzymes involved in cancer cell proliferation and inflammation pathways. These findings are particularly exciting given the increasing demand for targeted therapies that address the underlying mechanisms of complex diseases.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary results suggest that it demonstrates inhibitory activity against several key enzymes implicated in disease processes. For instance, its interaction with enzymes such as kinases and proteases has been observed to be particularly promising. These interactions are mediated by the compound's ability to occupy specific binding pockets within the enzyme active sites, effectively blocking substrate access and inhibiting catalytic activity.

The structural complexity of 3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea also presents opportunities for further chemical modification. Researchers are exploring various synthetic strategies to optimize its pharmacokinetic properties, including solubility, bioavailability, and tissue distribution. Techniques such as structure-based drug design and high-throughput screening are being employed to identify derivatives with improved therapeutic profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in research settings, particularly for studying enzyme mechanisms and developing novel drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical trials. Such collaborations aim to accelerate the development process and bring new treatments to patients suffering from various conditions.

As our understanding of biological systems continues to evolve, so does our ability to design molecules with tailored functionalities. The case of 3-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-4-(trifluoromethyl)phenylthiourea underscores the importance of interdisciplinary approaches in drug discovery. By integrating insights from chemistry, biology, and computational science, researchers can develop innovative solutions to complex medical challenges.

In conclusion,887901–25–9 represents a fascinating example of how structural innovation can lead to novel therapeutic agents. Its combination of known bioactive scaffolds with functional groups designed to enhance pharmacological activity positions it as a promising candidate for further development. As research progresses, we can expect more insights into its potential applications across multiple therapeutic areas. The continued exploration of such compounds will undoubtedly contribute significantly to advancements in medicine and chemical biology.